Cas no 1213121-64-2 ((R)-Cyclopentyl(phenyl)methanamine hydrochloride)

(R)-Cyclopentyl(phenyl)methanamine hydrochloride structure
1213121-64-2 structure
Product Name:(R)-Cyclopentyl(phenyl)methanamine hydrochloride
CAS No:1213121-64-2
MF:C12H18ClN
MW:211.731022357941
MDL:MFCD16295034
CID:1030300
PubChem ID:53484837
Update Time:2025-09-28

(R)-Cyclopentyl(phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Cyclopentyl(phenyl)methanamine hydrochloride
    • (R)-Cyclopentyl(phenyl)methamine hydrochloride
    • Y14109
    • (R)-cyclopentyl(phenyl)methanamine;hydrochloride
    • MFCD16295034
    • AKOS015923280
    • BS-50059
    • DTXSID40704257
    • CS-0196577
    • (R)-Cyclopentyl(phenyl)methanaminehydrochloride
    • (R)-cyclopentyl(phenyl)methanamine HCl
    • 1213121-64-2
    • (R)-1-Cyclopentyl-1-phenylmethanamine--hydrogen chloride (1/1)
    • (1R)-1-CYCLOPENTYL-1-PHENYLMETHANAMINE HYDROCHLORIDE
    • MDL: MFCD16295034
    • Inchi: 1S/C12H17N.ClH/c13-12(11-8-4-5-9-11)10-6-2-1-3-7-10;/h1-3,6-7,11-12H,4-5,8-9,13H2;1H/t12-;/m0./s1
    • InChI Key: MWNLQCUCZDOTEE-YDALLXLXSA-N
    • SMILES: Cl.N[C@@H](C1C=CC=CC=1)C1CCCC1

Computed Properties

  • Exact Mass: 211.1127773g/mol
  • Monoisotopic Mass: 211.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(R)-Cyclopentyl(phenyl)methanamine hydrochloride Pricemore >>

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